Cas no 15510-09-5 (Butanediamide,N1,N4-diphenyl-)
Butanediamide,N1,N4-diphenyl- structure
Product Name:Butanediamide,N1,N4-diphenyl-
CAS No:15510-09-5
MF:C16H16N2O2
MW:268.310443878174
CID:142802
PubChem ID:270325
Update Time:2025-04-19
Butanediamide,N1,N4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanediamide,N1,N4-diphenyl-
- Butanediamine, N,N'-diphenyl-
- Benzamide, 2-hydroxy-N,N-diphenyl-
- Bernsteinsaeure-dianilid
- CTK2B0896
- N,N-Diphenyl-salicylamid
- N,N-diphenyl-salicylamide
- N,N'-Diphenyl-succinamid
- N,N'diphenylsuccinamide
- N,N'-diphenylsuccinamide
- N,N'-diphenyl-succinamide
- Salicylsaeure-diphenylamid
- Succinanilid
- succinic acid dianilide
- Succinanilide
- N~1~,N~4~-Diphenylbutanediimidic acid
- NOEOAZMRAXYIEK-UHFFFAOYSA-N
- DTXSID80935129
- Butanediamide,N'-diphenyl-
- SR-01000253056-2
- NSC-112704
- N,N'-diphenylbutanediamide
- 15510-09-5
- N,N''-diphenylsuccinamide
- Cambridge id 7161771
- N,N''-diphenylbutanediamide
- AKOS000493242
- SCHEMBL3342586
- Succinphenylamid
- HMS1589B03
- BDBM67457
- Butanediamine,N'-diphenyl-
- SR-01000253056
- cid_270325
- SR-01000253056-1
- CHEMBL1332917
- N-Phenyl-N'-phenylbutane-1,4-diamide
- NSC112704
- Oprea1_360589
- Oprea1_175830
- Butanediamide, N,N'-diphenyl-
-
- Inchi: 1S/C16H16N2O2/c19-15(17-13-7-3-1-4-8-13)11-12-16(20)18-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,19)(H,18,20)
- InChI Key: NOEOAZMRAXYIEK-UHFFFAOYSA-N
- SMILES: O=C(CCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 268.12128
- Monoisotopic Mass: 268.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.239
- Boiling Point: 570.4°C at 760 mmHg
- Flash Point: 228.2°C
- Refractive Index: 1.65
- PSA: 58.2
- LogP: 3.19000
Butanediamide,N1,N4-diphenyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
15510-09-5 (Butanediamide,N1,N4-diphenyl-) Related Products
- 2364-50-3(3-Methyl-N-phenylbutanamide)
- 19246-04-9(2'-Isopropylacetanilide)
- 59690-89-0(N-(4-Aminophenyl)propanamide)
- 24731-73-5(N,N'-(1,4-Phenylene)bis(acetoacetamide))
- 22987-10-6(N-(3-aminophenyl)propanamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent